Cas no 21269-11-4 (11β,21-dihydroxy-2'-methyl-16β-5'H-pregn-4-eno[17,16-d]oxazole-3,20-dione)

• Product name: 11β,21-dihydroxy-2'-methyl-16β-5'H-pregn-4-eno[17,16-d]oxazole-3,20-dione
• CAS No: 21269-11-4
• MF: C₂₃H₃₁NO₅
• MW: 401.49594
• CID: 1403685
• PubChem ID: 89473

11β,21-dihydroxy-2'-methyl-16β-5'H-pregn-4-eno[17,16-d]oxazole-3,20-dione Chemical and Physical Properties

Names and Identifiers

• 11beta,21-Dihydroxy-2'-methyl-16beta-5'H-pregn-4-eno(17,16-d)oxazole-3,20-dione
• 5-hydroxy-6b-(hydroxyacetyl)-4a,6a,8-trimethyl-3,4,4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-tetradecahydro-2H-naphtho[2',1':4,5]indeno[1,2-d][1,3]oxazol-2-one
• 11&#x3B2
• ,21-dihydroxy-2'-methyl-16&#x3B2
• -5'H-pregn-4-eno[17,16-d]oxazole-3,20-dione
• 21269-11-4
• DTXSID20943728
• NS00050083
• 11β,21-dihydroxy-2'-methyl-16β-5'H-pregn-4-eno[17,16-d]oxazole-3,20-dione

• Inchi： InChI=1S/C23H31NO5/c1-12-24-23(18(28)11-25)19(29-12)9-16-15-5-4-13-8-14(26)6-7-21(13,2)20(15)17(27)10-22(16,23)3/h8,15-17,19-20,25,27H,4-7,9-11H2,1-3H3
• InChI Key： FFCGTEHFZJEQAV-UHFFFAOYSA-N
• SMILES： CC1=NC2(C(O1)CC3C2(CC(C4C3CCC5=CC(=O)CCC45C)O)C)C(=O)CO

Computed Properties

• Exact Mass: 401.22022309g/mol
• Monoisotopic Mass: 401.22022309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2Ų
• XLogP3: 1.2